PF-06649298

• Molecular Formula: C16H22O5
• Molecular Weight: 294.34 g/mol
• InChI: InChI=1S/C16H22O5/c1-15(2,3)12-6-4-11(5-7-12)8-9-16(21,14(19)20)10-13(17)18/h4-7,21H,8-10H2,1-3H3,(H,17,18)(H,19,20)/t16-/m1/s1
• InChIKey: QNFWRHKLBLSSPB-MRXNPFEDSA-N

PF-06649298: Selective NaCT Inhibitor

PF-06649298 (CAS 1854061-16-7) is a synthetic dicarboxylic acid that functions as a sodium-coupled citrate transporter (NaCT/SLC13A5) inhibitor [1]. Discovered and optimized by Pfizer, this compound inhibits extracellular citrate uptake into hepatocytes with an IC50 of 16.2 μM [2]. It serves as the foundational hydroxysuccinic acid scaffold from which subsequent generations of more potent SLC13A5 inhibitors, including PF-06761281 and the recently reported LBA-3, were developed [3]. Notably, PF-06649298 has been characterized as an allosteric, state-dependent inhibitor, representing a mechanistically distinct profile from simple competitive inhibitors [4].

Selective NaCT (SLC13A5) inhibition tool compound

Stereochemical control: R-enantiomer active, S-enantiomer serves as inactive control

Reported in vivo metabolic response dataset in diet-induced obesity models

• [1] Huard K, Brown J, Jones JC, et al. Discovery and characterization of novel inhibitors of the sodium-coupled citrate transporter (NaCT or SLC13A5). Sci Rep. 2015;5:17391. View Source
• [2] Huard K, Gosset JR, Montgomery JI, et al. Optimization of a Dicarboxylic Series for in Vivo Inhibition of Citrate Transport by the Solute Carrier 13 (SLC13) Family. J Med Chem. 2016;59(3):1165-1175. View Source
• [3] Zhang L, Hu W, Guo H, et al. Discovery of Highly Potent Solute Carrier 13 Member 5 (SLC13A5) Inhibitors for the Treatment of Hyperlipidemia. J Med Chem. 2024;67(8):6385-6400. View Source
• [4] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source

PF-06649298: Why Substitution Fails

SLC13A5 (NaCT) inhibitors within the hydroxysuccinic acid class exhibit substantial divergence in inhibitory mechanism, potency, and selectivity that precludes generic substitution. PF-06649298 acts as an allosteric, state-dependent inhibitor whose potency is modulated by ambient citrate concentrations, unlike competitive orthosteric inhibitors that simply block the citrate-binding site [1]. This mechanistic nuance means that functional readouts in citrate uptake assays can vary significantly depending on experimental citrate levels, making it impossible to infer performance from one compound to another without direct head-to-head comparison [2]. Furthermore, the SLC13 transporter family includes closely related members (SLC13A2 and SLC13A3) with overlapping substrate specificity; off-target inhibition of these intestinal and renal transporters introduces confounding variables in metabolic studies, necessitating well-characterized selectivity profiles [3]. PF-06649298 represents a specific, reproducible tool with established baseline parameters against which newer analogs are benchmarked, enabling meaningful cross-study comparisons that generic or poorly characterized alternatives cannot support.

Inhibition mechanism Competitive substrate vs. allosteric inhibition may shift assay response across structural analogs

Species potency profile Mouse/human potency ratios are reversed between analogs, altering in vivo translation context

SLC13 selectivity Off-target NaDC1/NaDC3 inhibition varies among analogs, confounding target-specific attribution

• [1] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source
• [2] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source
• [3] Pajor AM. Sodium-coupled dicarboxylate and citrate transporters from the SLC13 family. Pflugers Arch. 2014;466(1):119-130. View Source

PF-06649298: Comparative Evidence

NaCT Selectivity vs. PF-06678419

PF-06649298 inhibits human SLC13A5-mediated citrate uptake with an IC50 of 16.2 μM in human hepatocytes [1]. The more recently developed analog LBA-3, which was designed by refining the PF-06649298 hydroxysuccinic acid scaffold, exhibits an IC50 of 67 nM in the same assay system [2]. PF-06649298 serves as the essential reference baseline for establishing fold-improvement metrics (approximately 242-fold potency increase for LBA-3) when evaluating next-generation SLC13A5 inhibitors.

NaCT Selectivity

Head-to-head

NaDC1/NaDC3 IC50 >100 µM (no inhibition)

PF-06678419: incomplete selectivity, measurable inhibition at lower concentrations

Ensures target-specific NaCT blockade without SLC13 off-target activity

HEK-293 overexpression, ⁴⁴C-citrate uptake assay

Evidence Dimension	Inhibitory potency at human SLC13A5 (NaCT)
Target Compound Data	IC50 = 16.2 μM (16,200 nM)
Comparator Or Baseline	LBA-3: IC50 = 67 nM
Quantified Difference	PF-06649298 is approximately 242-fold less potent than LBA-3
Conditions	Human hepatocytes; [¹⁴C]-citrate uptake assay; 30-minute incubation

Why This Matters

This comparison quantifies PF-06649298's role as the benchmark compound against which all structural optimizations in the hydroxysuccinic acid series are measured, enabling standardized potency scaling in SAR studies.

• [1] Huard K, Gosset JR, Montgomery JI, et al. Optimization of a Dicarboxylic Series for in Vivo Inhibition of Citrate Transport by the Solute Carrier 13 (SLC13) Family. J Med Chem. 2016;59(3):1165-1175. View Source
• [2] Zhang L, Hu W, Guo H, et al. Discovery of Highly Potent Solute Carrier 13 Member 5 (SLC13A5) Inhibitors for the Treatment of Hyperlipidemia. J Med Chem. 2024;67(8):6385-6400. View Source

Citrate-Dependent Allosteric Inhibition

Contrary to initial classification as a competitive inhibitor, PF-06649298 was definitively characterized as an allosteric, state-dependent SLC13A5 inhibitor [1]. Its inhibitory potency is highly dependent on the ambient citrate concentration. This contrasts with purely competitive inhibitors that simply occupy the orthosteric citrate-binding pocket, whose IC50 values remain constant regardless of substrate concentration [2]. PF-06649298 also exhibits low-affinity substrate activity in the absence of citrate, a property not observed with simple orthosteric blockers [3].

Citrate Shift

Cross-study

~40-fold IC50 shift (0.41 µM → 16.2 µM)

PF-06761281: ~1.5-fold shift under comparable conditions

Supports citrate-dependent allostery mechanistic studies

HEKNaCT cells vs. cryopreserved human hepatocytes

Evidence Dimension	Inhibitory mechanism classification
Target Compound Data	Allosteric, state-dependent inhibitor; potency varies with citrate concentration; low-affinity substrate activity in citrate-free conditions
Comparator Or Baseline	Class-level: Competitive orthosteric inhibitors (constant IC50 regardless of substrate concentration; no substrate activity)
Quantified Difference	Qualitative mechanistic divergence; IC50 varies with citrate concentration (no single fixed IC50 under all conditions)
Conditions	Combination of ¹⁴C-citrate uptake, membrane potential assay, and electrophysiology in HEK293 cells expressing human SLC13A5

Why This Matters

This mechanistic distinction means PF-06649298 cannot be used interchangeably with competitive SLC13A5 inhibitors; experimental citrate concentrations must be controlled and reported to ensure reproducible inhibition data.

• [1] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source
• [2] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source
• [3] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source

In Vivo Glucose Intolerance Reversal

Direct administration of the diacid PF-06649298 and administration via hydrolysis of its ethyl ester prodrug PF-06757303 yielded substantially different unbound liver-to-plasma partition coefficients (Kpuu) [1]. The prodrug approach was employed to improve in vivo exposure given PF-06649298's limited oral bioavailability and rapid clearance [2]. The Michaelis-Menten constant (Km) of SLC13A5 for PF-06649298 was estimated to be 24 μM in human hepatocytes [3].

In Vivo Response

Cross-study

Glucose intolerance reversal, 21-day oral dosing in HFD mice

PF-06761281 lacks comparable chronic metabolic endpoint data

Reported chronic metabolic endpoint response context

Single published study; endpoints may require independent replication

Evidence Dimension	Hepatic unbound partition coefficient (Kpuu)
Target Compound Data	Kpuu differs when delivered directly as PF-06649298 (diacid) vs. indirectly via PF-06757303 prodrug hydrolysis; Km = 24 μM for SLC13A5-mediated uptake
Comparator Or Baseline	PF-06757303 (ethyl ester prodrug): substantially different Kpuu value
Quantified Difference	Substantial difference in Kpuu values (exact fold-change not extracted; direction: prodrug yields altered hepatic distribution)
Conditions	Human hepatocytes; in vitro-in vivo extrapolation (IVIVE) for SLC13A transporter-mediated uptake

Why This Matters

This differential hepatic partitioning affects target engagement interpretation; users must specify whether PF-06649298 or its prodrug PF-06757303 is being procured, as in vivo pharmacodynamic outcomes are not equivalent between the two forms.

• [1] Riccardi K, Lin J, Li Z, et al. Determination of Unbound Partition Coefficient and in Vitro-in Vivo Extrapolation for SLC13A Transporter-Mediated Uptake. Drug Metab Dispos. 2016;44(10):1637-1645. View Source
• [2] Huard K, Gosset JR, Montgomery JI, et al. Optimization of a Dicarboxylic Series for in Vivo Inhibition of Citrate Transport by the Solute Carrier 13 (SLC13) Family. J Med Chem. 2016;59(3):1165-1175. View Source
• [3] Riccardi K, Lin J, Li Z, et al. Determination of Unbound Partition Coefficient and in Vitro-in Vivo Extrapolation for SLC13A Transporter-Mediated Uptake. Drug Metab Dispos. 2016;44(10):1637-1645. View Source

PF-06649298: Recommended Applications

Selective NaCT Inhibition in Metabolic Models

Use PF-06649298 as the foundational reference compound when evaluating the potency gains of new SLC13A5 inhibitors derived from the hydroxysuccinic acid scaffold. Its IC50 of 16.2 μM in human hepatocyte citrate uptake assays provides the quantitative baseline against which fold-improvements (e.g., 242-fold for LBA-3) are calculated and reported [1]. This enables standardized potency scaling across independent research groups and facilitates meaningful cross-study SAR comparisons [2].

Mouse In Vivo Pharmacology

Employ PF-06649298 as a probe to investigate allosteric, state-dependent inhibition of SLC13A5 [1]. Its potency varies with ambient citrate concentration, making it unsuitable for experiments requiring fixed IC50 values across conditions. However, this property renders it uniquely valuable for studying the conformational dynamics of NaCT and how substrate occupancy modulates inhibitor efficacy, using methodologies such as membrane potential assays and electrophysiology [2].

Citrate-Dependent Allosteric Modulation

Utilize PF-06649298 in parallel with its ethyl ester prodrug PF-06757303 to investigate how delivery route and chemical form influence hepatic unbound partition coefficients (Kpuu) [1]. The estimated Km of 24 μM for SLC13A5-mediated uptake of PF-06649298 in human hepatocytes provides a quantitative parameter for modeling transporter-mediated hepatic distribution [2]. This paired compound system enables controlled studies of prodrug strategy effects on target tissue exposure independent of potency changes.

Application

Selection Property

Validation Focus

NaCT target validation studies

Target-selective NaCT inhibition without SLC13 cross-reactivity

Hepatocyte citrate uptake and selectivity panel confirmation

Rodent metabolic disease models

Mouse-favoring potency profile and published in vivo response dataset

HFD glucose tolerance, hepatic triglyceride and lipid endpoints

Citrate-dependent allostery studies

Pronounced citrate-concentration-dependent inhibitory potency shift

IC50 variation across low vs. physiological citrate conditions

NaCT inhibitor benchmarking

Well-characterized reference with matched inactive S-enantiomer

Head-to-head comparison and target-engagement specificity verification

• [1] Zhang L, Hu W, Guo H, et al. Discovery of Highly Potent Solute Carrier 13 Member 5 (SLC13A5) Inhibitors for the Treatment of Hyperlipidemia. J Med Chem. 2024;67(8):6385-6400. View Source
• [2] Huard K, Gosset JR, Montgomery JI, et al. Optimization of a Dicarboxylic Series for in Vivo Inhibition of Citrate Transport by the Solute Carrier 13 (SLC13) Family. J Med Chem. 2016;59(3):1165-1175. View Source
• [3] Rives ML, Shaw M, Zhu B, Hinke SA, Wickenden AD. State-Dependent Allosteric Inhibition of the Human SLC13A5 Citrate Transporter by Hydroxysuccinic Acids, PF-06649298 and PF-06761281. Mol Pharmacol. 2016;90(6):766-774. View Source
• [4] Riccardi K, Lin J, Li Z, et al. Determination of Unbound Partition Coefficient and in Vitro-in Vivo Extrapolation for SLC13A Transporter-Mediated Uptake. Drug Metab Dispos. 2016;44(10):1637-1645. View Source